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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sibiricose A4 is a complex sucrose ester belonging to the oligosaccharide ester class of

natural products. It is characterized by a sucrose core acylated with two sinapoyl groups. This

document provides a comprehensive overview of Sibiricose A4, detailing its natural sources,

physicochemical properties, and established experimental protocols for its isolation and

quantification. Furthermore, it explores the potential biological activities of related compounds

from its primary botanical source, offering insights into possible mechanisms of action for future

research.

Introduction
Sibiricose A4 is a member of a series of structurally related sucrose esters, designated

sibiricoses, first isolated from the roots of Polygala sibirica.[1] These compounds are of interest

to the scientific community due to the known neuroprotective and anti-inflammatory properties

of extracts from the Polygala genus.[2][3][4] This guide serves as a technical resource,

consolidating the available data on Sibiricose A4 to facilitate further investigation and potential

therapeutic development.
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Sibiricose A4 is chemically defined as [(2R,3S,4R,5R,6R)-4,5-dihydroxy-6-[(2S,3S,4R,5R)-4-

hydroxy-3-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxy-2,5-

bis(hydroxymethyl)oxolan-2-yl]oxy-2-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3,5-

dimethoxyphenyl)prop-2-enoate.[5][6] Its fundamental properties are summarized in the table

below.

Property Value Source

Molecular Formula C₃₄H₄₂O₁₉ [5][6]

Molecular Weight 754.7 g/mol [5][6]

CAS Number 241125-73-5 [5]

Appearance
White powder (typical for

related compounds)
N/A

Solubility
Soluble in methanol, ethanol,

DMSO, pyridine
N/A

Natural Source and Occurrence
The primary botanical sources of Sibiricose A4 are the roots of Polygala sibirica L. and

Polygala tenuifolia Willd., both belonging to the Polygalaceae family.[5][7] These plants are

integral to traditional medicine, particularly in East Asia. The roots, known as 'Radix Polygalae'

or 'Yuan Zhi', are rich in a variety of secondary metabolites, including other sibiricose analogs,

xanthones, and triterpenoid saponins.[7]

Quantitative Data
Specific quantitative data on the natural abundance of Sibiricose A4 is limited in publicly

available literature. However, analysis of related sucrose esters in a 30% ethanol extract of

Polygala tenuifolia provides context for the potential concentration of these compounds. The

proportions of Sibiricose A5 and A6 in this extract were found to be 11.06% and 8.89%,

respectively, as determined by HPLC peak area ratios. This suggests that individual sibiricose

esters can be present in significant quantities within certain extracts.
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Compound Plant Source Extraction
Analytical
Method

Proportion (%
of extract
fraction)

Sibiricose A5
Polygala

tenuifolia
30% Ethanol HPLC-DAD 11.06%

Sibiricose A6
Polygala

tenuifolia
30% Ethanol HPLC-DAD 8.89%

Experimental Protocols
The following sections detail the methodologies for the isolation, purification, and quantification

of Sibiricose A4, based on established protocols for related compounds from Polygala

species.

Isolation and Purification of Sibiricose A4
This protocol is based on the methods described by Miyase et al. (1999) for the isolation of

sibiricoses from the roots of Polygala sibirica.

Workflow for Sibiricose A4 Isolation and Purification
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Extraction

Chromatographic Separation

Dried, powdered roots of Polygala sibirica

Reflux with Methanol

Filter and concentrate under reduced pressure

Crude Methanol Extract

Diaion HP-20 column chromatography
(Elution with H₂O -> MeOH gradient)

Apply crude extract

Sephadex LH-20 column chromatography
(Elution with MeOH)

Silica gel column chromatography
(Elution with CHCl₃-MeOH-H₂O gradient)

Preparative HPLC (ODS column)
(Elution with MeCN-H₂O gradient)

Pure Sibiricose A4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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